Cas no 952101-18-7 (1H-pyrazole-3,5-dicarbohydrazide)

• Product Name: 1H-pyrazole-3,5-dicarbohydrazide
• CAS No: 952101-18-7
• MF: C₅H₈N₆O₂
• MW: 184.156019210815
• MDL: MFCD30162359
• CID: 5228321
• Update Time: 2025-10-23

1H-pyrazole-3,5-dicarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazole-3,5-dicarbohydrazide
• 1H-Pyrazole-3,5-dicarboxylic acid, 3,5-dihydrazide

• MDL： MFCD30162359
• Inchi： 1S/C5H8N6O2/c6-8-4(12)2-1-3(11-10-2)5(13)9-7/h1H,6-7H2,(H,8,12)(H,9,13)(H,10,11)
• InChI Key： XOAXKUJQRYTQRS-UHFFFAOYSA-N
• SMILES： C(C1=NNC(C(=O)NN)=C1)(=O)NN

Additional information on 1H-pyrazole-3,5-dicarbohydrazide

1H-pyrazole-3,5-dicarbohydrazide (CAS No. 952101-18-7): A Comprehensive Overview

The compound 1H-pyrazole-3,5-dicarbohydrazide (CAS No. 952101-18-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of heterocyclic compounds, specifically pyrazoles, which are five-membered rings containing two nitrogen atoms. The presence of two carbohydrazide groups at the 3 and 5 positions of the pyrazole ring imparts unique chemical properties and functional versatility to this molecule.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The dicarbohydrazide functional groups in this compound are known to exhibit strong hydrogen bonding capabilities, making them ideal for interactions with biological targets such as enzymes and receptors. This property has been exploited in designing novel therapeutic agents with improved bioavailability and efficacy.

One of the most promising applications of 1H-pyrazole-3,5-dicarbohydrazide lies in its role as a precursor for synthesizing advanced materials. Researchers have demonstrated that this compound can be used as a building block for constructing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them suitable for gas storage, catalysis, and sensing applications.

Furthermore, the dicarbohydrazide moiety in this compound has been shown to enhance its reactivity in various organic transformations. For instance, recent investigations have revealed its utility in click chemistry reactions, where it serves as a highly efficient coupling agent for constructing complex molecular architectures. This has opened new avenues for its application in combinatorial chemistry and drug design.

The synthesis of 1H-pyrazole-3,5-dicarbohydrazide typically involves a multi-step process that combines nucleophilic substitution and condensation reactions. The use of eco-friendly solvents and catalysts has become increasingly popular in these syntheses, aligning with the growing demand for sustainable chemical practices. Recent advancements in green chemistry have further optimized these processes, reducing waste generation and improving yield.

In terms of spectroscopic characterization, pyrazole derivatives like this compound exhibit distinctive UV-vis absorption bands due to their conjugated π-systems. These spectral properties have been leveraged in developing sensors for detecting metal ions and organic pollutants in environmental monitoring systems.

From a structural perspective, the pyrazole ring provides a rigid framework that stabilizes the molecule's geometry while allowing flexibility for functional group substitution. This balance between rigidity and flexibility is crucial for many applications, including crystal engineering and supramolecular chemistry.

Recent computational studies have provided deeper insights into the electronic structure and reactivity of 1H-pyrazole-3,5-dicarbohydrazide. Density functional theory (DFT) calculations have revealed that the molecule's reactivity is significantly influenced by the electron-withdrawing nature of the carbohydrazide groups. These findings have guided experimentalists in designing more efficient synthetic routes and optimizing reaction conditions.

In conclusion, 1H-pyrazole-3,5-dicarbohydrazide (CAS No. 952101-18-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool for researchers in academia and industry alike. As ongoing research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.